N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(7-chloro-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-3-(7-chloro-4-oxo-2-sulfanylidene-4a,5,6,7,8,8a-hexahydro-1H-quinazolin-3-yl)benzamide
• InChI: InChI=1S/C23H22ClN3O4S/c24-15-5-6-17-18(10-15)26-23(32)27(22(17)29)16-3-1-2-14(9-16)21(28)25-11-13-4-7-19-20(8-13)31-12-30-19/h1-4,7-9,15,17-18H,5-6,10-12H2,(H,25,28)(H,26,32)
• InChI Key: LWBHVGKQTZHTQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CC1Cl)NC(=S)N(C2=O)C3=CC=CC(=C3)C(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H22ClN3O4S
• Molecular Weight: 472.0 g/mol

Description

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(7-chloro-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide is a useful research compound. Its molecular formula is C23H16ClN3O4S and its molecular weight is 465.91. The purity is usually 95%.
BenchChem offers high-quality N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(7-chloro-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(7-chloro-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(7-chloro-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide belongs to a class of compounds synthesized for their unique chemical properties. Chau, Saegusa, and Iwakura (1982) detailed the synthesis of similar compounds, providing insights into the chemical reactions and conditions necessary for their formation. This research contributes to the understanding of the compound's synthesis and potential modifications (Chau, Saegusa, & Iwakura, 1982).

Biological and Pharmacological Screening

• Patel, Sreenivasa, Jayachandran, and Kumar (2009) conducted research on similar compounds, evaluating them for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This study indicates the potential biological and pharmacological applications of these compounds (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

Antimicrobial Potential

• Research by Desai, Shihora, and Moradia (2007) on quinazolines, a closely related chemical group, revealed their potential as antimicrobial agents. This study hints at the possible application of N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(7-chloro-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide in combating microbial infections (Desai, Shihora, & Moradia, 2007).

Potential in Tuberculosis Treatment

• A study by Chitra et al. (2011) explored the in vitro antituberculosis activity of 3-heteroarylthioquinoline derivatives, showing promising results against Mycobacterium tuberculosis. This suggests that N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-(7-chloro-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzamide might have similar applications in tuberculosis treatment (Chitra et al., 2011).